5-Oxo-1-(pyridin-2-ylmethyl)pyrrolidine-3-carboxylic acid

• IUPAC Name: 5-oxo-1-(pyridin-2-ylmethyl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C11H12N2O3/c14-10-5-8(11(15)16)6-13(10)7-9-3-1-2-4-12-9/h1-4,8H,5-7H2,(H,15,16)
• InChI Key: OKAPMSWGSBQSMX-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)CC2=CC=CC=N2)C(=O)O
• Molecular Formula: C11H12N2O3
• DSSTOX Substance ID: DTXSID20406484
• Molecular Weight: 220.22 g/mol
• CAS No.: 845546-25-0

Description

“5-Oxo-1-(pyridin-2-ylmethyl)pyrrolidine-3-carboxylic acid” is a chemical compound with the CAS Number: 845546-25-0 and a molecular weight of 220.23. It is a solid at room temperature.

Synthesis Analysis

The synthesis of pyrrolidine compounds, like the one , can be achieved through various strategies. One approach involves constructing the ring from different cyclic or acyclic precursors. Another method involves the functionalization of preformed pyrrolidine rings, such as proline derivatives.

Molecular Structure Analysis

The molecular formula of this compound is C11H12N2O3. The InChI code is 1S/C11H12N2O3/c14-10-5-8 (11 (15)16)6-13 (10)7-9-3-1-2-4-12-9/h1-4,8H,5-7H2, (H,15,16).

Chemical Reactions Analysis

The pyrrolidine ring, a key component of this compound, is a versatile scaffold in drug discovery. It allows for efficient exploration of the pharmacophore space due to sp3-hybridization. The non-planarity of the ring, a phenomenon called “pseudorotation”, contributes to the stereochemistry of the molecule and increases three-dimensional (3D) coverage.

Physical and Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 220.23.

Scientific Research Applications

Chemical Analysis and Environmental Applications

Benzene Polycarboxylic Acid (BPCA), a relative of the compound , is used as a marker for the analysis of pyrogenic black carbons (BC) and condensed organic matter in environmental studies. However, the specificity of BPCA markers for BC has been questioned, suggesting they may be more indicative of condensed organic matter in soils and aquatic systems. This insight highlights the significance of understanding the chemical nature and reactions of such compounds for accurate environmental monitoring and analysis (Chang et al., 2018).

Catalytic Applications in Organic Chemistry

L-Proline, another analog, acts as a bifunctional organocatalyst in various asymmetric syntheses and is crucial for synthesizing numerous biologically and pharmaceutically relevant heterocycles. This underlines the versatility and wide-ranging applications of pyrrolidine-based compounds in catalyzing significant organic reactions, potentially including 5-Oxo-1-(pyridin-2-ylmethyl)pyrrolidine-3-carboxylic acid (Thorat et al., 2022).

Role in Metabolism Studies

Alkaloids, which have a structural resemblance to pyrrolidine-based compounds, are pivotal in metabolic studies. They serve various physiological functions and are metabolically processed by hepatic microsomal enzymes, indicating the potential metabolic significance and therapeutic applications of this compound in humans and animals (Debnath et al., 2023).

Future Directions

While specific future directions for this compound are not mentioned in the available literature, the pyrrolidine ring is a widely used scaffold in medicinal chemistry for the treatment of human diseases. Therefore, it’s likely that future research will continue to explore the potential of this and similar compounds in drug discovery.